N-allyl-N'-[4-(dimethylamino)phenyl]-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thiourea

• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 3-[4-(dimethylamino)phenyl]-1-[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-prop-2-enylthiourea
• InChI: InChI=1S/C24H28N4O2S/c1-5-15-27(24(31)25-18-9-13-19(14-10-18)26(3)4)21-16-22(29)28(23(21)30)20-11-7-17(6-2)8-12-20/h5,7-14,21H,1,6,15-16H2,2-4H3,(H,25,31)
• InChI Key: DCEPHFAOLNZLOZ-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2C(=O)CC(C2=O)N(CC=C)C(=S)NC3=CC=C(C=C3)N(C)C

Description

N-allyl-N'-[4-(dimethylamino)phenyl]-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thiourea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiourea-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-allyl-N'-[4-(dimethylamino)phenyl]-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thiourea is not fully understood. However, it has been suggested that the compound exerts its antibacterial and antifungal effects by inhibiting the growth of the microorganisms. The anticancer properties of the compound are believed to be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-allyl-N'-[4-(dimethylamino)phenyl]-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thiourea has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi. The compound has also been found to induce apoptosis in cancer cells. Additionally, it has been found to exhibit neuroprotective effects and has shown potential as a therapeutic agent for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-allyl-N'-[4-(dimethylamino)phenyl]-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thiourea in lab experiments include its antibacterial, antifungal, and anticancer properties. It also exhibits neuroprotective effects and has potential as a therapeutic agent for the treatment of Alzheimer's disease. However, one of the limitations of using this compound in lab experiments is its potential toxicity.

Future Directions

There are several future directions for the research on N-allyl-N'-[4-(dimethylamino)phenyl]-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thiourea. One of the future directions is to further investigate the mechanism of action of the compound. Another future direction is to explore the potential of the compound as a therapeutic agent for the treatment of various diseases. Additionally, research can be conducted to optimize the synthesis method of the compound and to develop more efficient and cost-effective methods.

Synthesis Methods

The synthesis of N-allyl-N'-[4-(dimethylamino)phenyl]-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thiourea has been achieved using various methods. One of the commonly used methods involves the reaction of 4-(dimethylamino)benzaldehyde with ethyl 4-aminobenzoate in the presence of sodium methoxide. The resulting product is then reacted with pyrrolidine-2,5-dione and allyl isothiocyanate to obtain the final product.

Scientific Research Applications

N-allyl-N'-[4-(dimethylamino)phenyl]-N-[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thiourea has been extensively studied for its potential applications in various fields. It has been found to exhibit antibacterial, antifungal, and anticancer properties. The compound has also shown potential as a therapeutic agent for the treatment of Alzheimer's disease.